Cas no 2613382-93-5 (1-(azetidin-3-yl)-3-bromo-1H-pyrazole)

1-(azetidin-3-yl)-3-bromo-1H-pyrazole is a versatile heterocyclic compound with significant synthetic utility. Its incorporation into organic synthesis offers enhanced reactivity and specificity, facilitating the construction of complex molecules. The bromo-substituted pyrazole core provides an excellent leaving group, while the azetidinyl moiety contributes to the compound's stability and reactivity. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals.

1-(azetidin-3-yl)-3-bromo-1H-pyrazole structure

2613382-93-5 structure

Product Name:1-(azetidin-3-yl)-3-bromo-1H-pyrazole

CAS No:2613382-93-5

MF:C₆H₈BrN₃

MW:202.051819801331

MDL:MFCD33031643

CID:5663097

PubChem ID:155943888

Update Time:2025-08-01

1-(azetidin-3-yl)-3-bromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(azetidin-3-yl)-3-bromo-1H-pyrazole
- 1H-Pyrazole, 1-(3-azetidinyl)-3-bromo-
- EN300-27692915
- 2613382-93-5
- MDL： MFCD33031643
- Inchi： 1S/C6H8BrN3/c7-6-1-2-10(9-6)5-3-8-4-5/h1-2,5,8H,3-4H2
- InChI Key： YANBSWNRXXFFTC-UHFFFAOYSA-N
- SMILES： BrC1C=CN(C2CNC2)N=1

Computed Properties

Exact Mass: 200.99016g/mol
Monoisotopic Mass: 200.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 29.8Å²

Experimental Properties

Density: 1.92±0.1 g/cm3(Predicted)
Boiling Point: 302.9±32.0 °C(Predicted)
pka: 9.51±0.40(Predicted)

1-(azetidin-3-yl)-3-bromo-1H-pyrazole Pricemore >>

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